Cas no 1114600-49-5 (N-cyclopropyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide)

• Product Name: N-cyclopropyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide
• CAS No: 1114600-49-5
• MF: C₁₉H₁₅N₅O₂S
• MW: 377.419701814651
• CID: 5387176
• Update Time: 2025-07-03

N-cyclopropyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-[(5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino]benzamide
• N-cyclopropyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

• Inchi： 1S/C19H15N5O2S/c25-16(20-12-9-10-12)11-5-7-13(8-6-11)21-18-23-24-17(26)14-3-1-2-4-15(14)22-19(24)27-18/h1-8,12H,9-10H2,(H,20,25)(H,21,23)
• InChI Key： YHSGYOFLLRRHDW-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C1=CC=C(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-cyclopropyl-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

N-Cyclopropyl-4-{[5-Oxo-5H-[1,3,4]Thiadiazolo[2,3-b]Quinazolin-2-Yl]Amino}Benzamide: A Comprehensive Overview

The compound with CAS No. 1114600-49-5, known as N-cyclopropyl-4-{[5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl]amino}benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides and incorporates a thiadiazoloquinazoline moiety, which is known for its diverse biological activities. The structure of this molecule is characterized by a cyclopropyl group attached to the nitrogen atom of the benzamide moiety, along with a thiadiazoloquinazoline ring system that introduces unique electronic and steric properties.

Recent studies have highlighted the importance of thiadiazoloquinazoline derivatives in drug discovery. These compounds have shown promising results in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The presence of the thiadiazole ring within the quinazoline framework enhances the molecule's ability to interact with biological targets such as kinases and proteases. This makes N-cyclopropyl-4-{[5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl]amino}benzamide a valuable candidate for further exploration in drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiadiazoloquinazoline core followed by functionalization with the cyclopropylbenzamide group. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for preclinical studies. The physical properties of this compound, such as its solubility and stability under various conditions, are critical factors in determining its suitability for pharmacological applications.

In terms of biological activity, N-cyclopropyl substituents are known to influence the pharmacokinetic profile of molecules by altering their lipophilicity and permeability. This is particularly important for drugs targeting specific tissues or organs. Recent studies have demonstrated that this compound exhibits selective inhibition against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Its ability to inhibit enzymes such as cyclin-dependent kinases (CDKs) has also been reported in recent literature.

The quinazoline moiety within this compound contributes significantly to its biological activity due to its structural similarity to natural products like caffeine and its ability to form hydrogen bonds with target proteins. The integration of a thiadiazole ring further enhances its electronic properties, making it a versatile scaffold for drug design. Researchers have also explored the potential of this compound as an antimicrobial agent, particularly against Gram-positive bacteria and fungal pathogens.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize this compound accurately. These methods ensure that the purity and structural integrity of the compound are maintained throughout its synthesis and storage. Additionally, computational modeling tools have been used to predict its binding affinity towards various biological targets, providing valuable insights into its mechanism of action.

In conclusion, N-cyclopropyl-4-{[5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl]amino}benzamide represents a cutting-edge molecule with immense potential in therapeutic research. Its unique chemical structure and diverse biological activities make it a focal point for scientists working on innovative drug discovery programs. As research continues to unfold on this compound and similar derivatives, it is anticipated that new applications will emerge in treating various diseases with high unmet medical needs.